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Compound of Interest

Compound Name: Ethyl 9-oxononanoate

Cat. No.: B1615329 Get Quote

Disclaimer: Ethyl 9-oxononanoate is not a widely documented fragrance ingredient. The

following application notes and protocols are based on the physicochemical properties of the

molecule and the olfactory characteristics of structurally similar compounds, such as medium-

chain esters and aldehydes. These are intended to provide a theoretical framework for its

evaluation and use in fragrance formulations by researchers, scientists, and drug development

professionals.

Introduction
Ethyl 9-oxononanoate (CAS 3433-16-7) is a bifunctional molecule containing both an ethyl

ester and a terminal aldehyde group.[1][2][3][4] This unique structure suggests a complex and

potentially interesting olfactory profile that could be valuable in fragrance creation. Esters are

well-known in perfumery for their fruity and floral notes, while aldehydes contribute to lift,

sparkle, and unique diffusive effects.[5][6][7][8][9] The presence of both functional groups in

Ethyl 9-oxononanoate suggests a nuanced scent that could bridge the gap between different

fragrance families. These notes provide a guide for the initial exploration of this molecule in

fragrance applications.

Physicochemical Properties
A summary of the known physicochemical properties of Ethyl 9-oxononanoate is presented in

Table 1. These properties are essential for the fragrance formulator to determine its solubility,

volatility, and stability in a perfume concentrate and in various product bases.
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Property Value Reference

Molecular Formula C₁₁H₂₀O₃ [1][2][3]

Molecular Weight 200.27 g/mol [1][3][4]

Boiling Point 267.9 °C at 760 mmHg [1][2][3]

Flash Point 110.8 °C [1][2][3]

Density 0.949 g/cm³ [1][3]

Vapor Pressure 0.00794 mmHg at 25°C [2][3]

LogP 2.479 [2]

Refractive Index 1.434 [3]

Hypothetical Olfactory Profile
Based on its chemical structure, a hypothetical olfactory profile for Ethyl 9-oxononanoate can

be proposed:

Top Notes: The aldehyde functional group is expected to provide a waxy, slightly citrusy, and

clean initial impression, characteristic of medium to long-chain aldehydes.[10][11][12][13][14]

This could add a fresh and diffusive quality to the top notes of a fragrance.

Heart Notes: The ethyl ester group, combined with the nine-carbon chain, is likely to

contribute a subtle fruity and floral character. This could manifest as a soft, pear-like or rosy

nuance.[5][6][7][9] The overall impression might be a blend of waxy-floral and fruity-sweet.

Base Notes: Due to its relatively high molecular weight and boiling point, Ethyl 9-
oxononanoate is expected to have moderate tenacity, contributing to the heart and early

base notes of a fragrance. It could act as a bridge between the brighter top notes and the

richer base notes.

Overall Impression: A complex modifier with waxy, aldehydic, and subtly fruity-floral facets. It

could be used to add a unique clean, yet soft and slightly sweet character to a variety of

fragrance types.
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Hypothetical Application in Fragrance Formulation
Ethyl 9-oxononanoate could be a versatile ingredient in various fragrance accords. Its unique

combination of aldehydic and ester characteristics suggests its use as a modifier to add

complexity and a novel signature.

Hypothetical Fragrance Accord: "White Linen and Pear"
This accord demonstrates a potential use of Ethyl 9-oxononanoate to create a clean, soft, and

subtly fruity fragrance.

Ingredient Parts (by weight) Olfactory Contribution

Hedione (Methyl

Dihydrojasmonate)
300 Floral, airy, diffusive

Iso E Super 200 Woody, ambery, smooth

Galaxolide (50% in BB) 150 Musky, clean, sweet

Linalyl Acetate 100 Floral, bergamot, fresh

Ethyl 9-oxononanoate 50
Waxy, aldehydic lift, subtle

pear nuance

Aldehyde C-12 MNA (10% in

DPG)
30 Aldehydic, fresh, soapy

Vertofix Coeur 70 Woody, cedarwood

Helional 50 Green, watery, melon

Pear Acetate (Hexyl Acetate) 30 Fruity, pear

Benzyl Salicylate 20 Floral, sweet, balsamic

Total 1000

In this accord, Ethyl 9-oxononanoate is hypothesized to:

Enhance the clean, aldehydic notes of Aldehyde C-12 MNA.
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Introduce a unique waxy texture that complements the musk and woody notes.

Provide a subtle, natural-smelling pear nuance that bridges the fruity and floral elements.

Experimental Protocols for Evaluation
The following protocols outline a systematic approach to evaluating a novel fragrance

ingredient such as Ethyl 9-oxononanoate.

Protocol 1: Solubility and Stability Testing
Objective: To determine the solubility and stability of Ethyl 9-oxononanoate in common

fragrance carriers and in a simple fragrance base.

Materials:

Ethyl 9-oxononanoate

Ethanol (95% and perfumer's grade)

Dipropylene Glycol (DPG)

Isopropyl Myristate (IPM)

Simple fragrance base (e.g., a blend of Hedione, Iso E Super, and Galaxolide)

Glass vials

Incubator/oven

UV light chamber

Gas Chromatography-Mass Spectrometry (GC-MS) equipment

Procedure:

Solubility Testing:
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Prepare solutions of Ethyl 9-oxononanoate at various concentrations (e.g., 1%, 5%, 10%

w/w) in ethanol, DPG, and IPM.

Observe for complete dissolution at room temperature. If not fully soluble, gentle warming

can be applied. Record the maximum soluble concentration.

Stability in a Simple Fragrance Base:

Prepare a 5% solution of Ethyl 9-oxononanoate in the simple fragrance base.

Divide the solution into three sets of samples:

Set A: Stored at room temperature (20-25°C) in the dark (control).

Set B: Stored in an incubator at an elevated temperature (e.g., 40°C) to simulate

accelerated aging.[15][16]

Set C: Exposed to UV light to assess photodegradation.[15][16]

Analysis:

At specified time points (e.g., 1 week, 1 month, 3 months), evaluate the samples for any

changes in color, clarity, and scent profile compared to the control.

Analyze the samples using GC-MS to identify any degradation products and to quantify

the remaining concentration of Ethyl 9-oxononanoate.[17][18]

Protocol 2: Sensory Evaluation
Objective: To characterize the olfactory profile of Ethyl 9-oxononanoate and its performance

in a fragrance accord.

Materials:

Ethyl 9-oxononanoate at various dilutions (e.g., 10%, 1%, 0.1% in DPG)

smelling strips

Panel of trained sensory evaluators
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The prepared "White Linen and Pear" accord (with and without Ethyl 9-oxononanoate as a

control)

Unscented lotion base for application testing

Procedure:

Odor Profile of the Pure Material:

Dip smelling strips into the different dilutions of Ethyl 9-oxononanoate.

The sensory panel will evaluate the scent at different time intervals (top, middle, and base

notes) and provide descriptive terms for the odor characteristics.[19][20][21]

Evaluation in the Fragrance Accord:

Dip smelling strips into the "White Linen and Pear" accord with and without Ethyl 9-
oxononanoate.

The panel will perform a comparative evaluation, noting the differences in the overall scent

profile, intensity, and character.

Application Testing:

Incorporate both versions of the accord into an unscented lotion base at a concentration of

1%.

The panel will evaluate the performance of the fragrance on the skin, assessing the scent

profile, diffusion, and longevity.
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Caption: Experimental workflow for the evaluation of a new fragrance ingredient.
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Caption: Simplified diagram of the olfactory signal transduction pathway.[22][23][24][25][26]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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